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Compound of Interest

Compound Name: Deulorlatinib

CAS No.: 2131126-33-3

Cat. No.: B15558398

Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for deulorlatinib was not publicly available at

the time of this writing. The following procedures are based on general best practices for the

disposal of investigational drugs and hazardous chemicals in a laboratory setting. Researchers,

scientists, and drug development professionals must consult their institution's Environmental

Health and Safety (EHS) department for specific guidance and to ensure full compliance with

all applicable local, state, and federal regulations.

Deulorlatinib is an investigational inhibitor of anaplastic lymphoma kinase (ALK) and c-ros

oncogene 1 (ROS1) for research use only.[1] Proper disposal is crucial to ensure personnel

safety and environmental protection. Improper disposal of investigational drugs can lead to

regulatory non-compliance and potential environmental contamination.[2]

Step-by-Step Disposal Protocol for Deulorlatinib
This protocol outlines the essential steps for the safe handling and disposal of deulorlatinib
waste.

1. Waste Characterization and Segregation:
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Hazardous Waste Assessment: While a specific SDS is unavailable, deulorlatinib should be

handled as a potentially hazardous substance. The SDS for the related compound, lorlatinib,

indicates it can be harmful if swallowed, cause skin and serious eye irritation, and may cause

respiratory irritation.[3] Therefore, deulorlatinib waste should be classified as hazardous

chemical waste.

Segregation: Do not mix deulorlatinib waste with non-hazardous trash or other waste

streams like biological or radioactive waste.[4] Keep different types of chemical waste

separate to avoid dangerous reactions. For instance, store acids and bases separately, and

keep oxidizing agents away from reducing agents and organic compounds.

2. Waste Accumulation and Container Management:

Container Selection: Use a designated, leak-proof, and sturdy container for collecting

deulorlatinib waste. The container must be compatible with the chemical properties of the

waste.[4] Plastic containers are often preferred.

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name "Deulorlatinib," and the name and contact information of the principal

investigator or laboratory supervisor.[4]

Container Handling: Keep the waste container securely closed except when adding waste.

Do not overfill the container; leave at least one inch of headspace to allow for expansion.

3. Storage of Deulorlatinib Waste:

Designated Storage Area: Store the waste container in a designated Satellite Accumulation

Area (SAA) within the laboratory, at or near the point of generation.[5]

Secondary Containment: It is best practice to use secondary containment, such as a larger,

chemically resistant tub or tray, to capture any potential leaks or spills.

Storage Limits: Adhere to institutional and regulatory limits for the amount of hazardous

waste stored in an SAA and the maximum accumulation time.
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Data Point Guideline

Maximum Storage Time in SAA Up to 12 months (or until container is full)

Maximum Volume in SAA 55 gallons of hazardous waste

Acutely Toxic Waste Limit 1 quart of liquid or 1 kilogram of solid

Table 1: General Hazardous Waste Accumulation Limits in a Satellite Accumulation Area.

These are general guidelines and may vary based on local regulations and institutional

policies.

4. Arranging for Disposal:

Contact EHS: Once the waste container is nearly full or has reached the storage time limit,

contact your institution's Environmental Health and Safety (EHS) department to request a

waste pickup.

Documentation: Complete any required waste disposal forms accurately and completely.

This documentation is crucial for regulatory compliance.

Professional Disposal: Your EHS department will arrange for the ultimate disposal of the

hazardous waste, which typically involves incineration by a licensed waste management

facility.[6]

Experimental Protocols
As this document provides procedural guidance for disposal, detailed experimental protocols

for research involving deulorlatinib are not applicable. All handling of deulorlatinib, including

for disposal, should be conducted in accordance with your institution's established laboratory

safety protocols. This includes the use of appropriate Personal Protective Equipment (PPE)

such as safety goggles, gloves, and a lab coat.[1][3]

Visualizing the Disposal Workflow
The following diagrams illustrate the decision-making process and workflow for the proper

disposal of deulorlatinib.
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Deulorlatinib Disposal Workflow
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Caption: Workflow for the proper disposal of deulorlatinib waste.
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Laboratory Waste Segregation
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Caption: Segregation of different laboratory waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Deulorlatinib: A Guide for Laboratory
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558398/docs#proper-disposal-of-deulorlatinib-a-
guide-for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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